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Compound of Interest

Compound Name: 1,3-Dibromo-5-iodobenzene

Cat. No.: B009818

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Hazard Profile of 1,3-
Dibromo-5-iodobenzene

1,3-Dibromo-5-iodobenzene (CAS No. 19752-57-9) is a halogenated aromatic compound.[1]
Its chemical structure, featuring bromine and iodine atoms on a benzene ring, dictates its
reactivity and hazard profile. It is crucial to recognize that this compound is classified as a
hazardous substance.

Key Hazards:

o Skin and Eye Irritation: Direct contact can cause significant skin and serious eye irritation.[2]

[3]
o Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[3][4]

o Environmental Hazard: Halogenated compounds can be persistent in the environment and
require specific disposal methods to prevent contamination.[5]
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Property[6] Value

Molecular Formula CeH3Bral

Molecular Weight 361.8 g/mol

Appearance Light yellow to brown powder or crystals
Melting Point 124.4-124.7 °C

Storage Keep in a dark, dry place at room temperature

Immediate Safety Protocols: Personal Protective
Equipment (PPE) and Handling

Before handling 1,3-Dibromo-5-iodobenzene, a thorough risk assessment should be
conducted. The following personal protective equipment is mandatory to minimize exposure.

o Eye and Face Protection: Chemical safety goggles are essential. In situations with a higher
risk of splashing, a face shield should also be worn.

e Skin Protection:

o Gloves: Wear chemical-impermeable gloves. Nitrile rubber gloves are a common choice,
but it is crucial to consult the glove manufacturer's compatibility chart for the specific
breakthrough time.[7]

o Lab Coat: A fully buttoned lab coat must be worn to protect against accidental skin contact.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to avoid inhaling dust or vapors.[8] If a fume hood is not
available or if airborne concentrations are expected to be high, a respirator may be
necessary.[9]

Spill Management: A Step-by-Step Emergency
Response
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In the event of a spill, immediate and decisive action is required to contain the material and
mitigate exposure.

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential
personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.

» Contain the Spill: Use an inert absorbent material, such as sand or silica gel, to contain the
spill.[5] Do not use combustible materials like sawdust.

o Clean-up: Carefully sweep up the absorbed material and place it into a suitable, labeled
container for hazardous waste.[5] Avoid creating dust. Use spark-proof tools if there is any
risk of ignition.[8]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent. All cleaning materials
must also be collected and disposed of as hazardous waste.

e Report: Report the incident to your institution's Environmental Health and Safety (EHS)
department.

The Core Directive: Proper Disposal Procedures

The disposal of 1,3-Dibromo-5-iodobenzene is strictly regulated to protect human health and
the environment. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.[2][7]

Waste Segregation: The First Principle

As a halogenated organic compound, 1,3-Dibromo-5-iodobenzene must be segregated from
non-halogenated waste streams.[1][10] This is because the incineration processes for these
two types of waste are different, and mixing them can lead to the formation of hazardous
byproducts and damage to disposal facilities.

Step-by-Step Disposal Protocol:

o Waste Collection:
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o Collect all waste containing 1,3-Dibromo-5-iodobenzene, including contaminated
labware (e.g., pipette tips, weighing boats) and spill cleanup materials, in a designated
hazardous waste container.

o The container must be made of a compatible material (e.g., high-density polyethylene) and
be in good condition to prevent leaks.[7][11]

e Labeling:

[¢]

Clearly label the waste container with the words "Hazardous Waste."

[¢]

Identify the contents, including the full chemical name: "1,3-Dibromo-5-iodobenzene."”

[e]

List all constituents and their approximate percentages.

o

Affix the appropriate hazard pictograms (e.qg., irritant, environmental hazard).[2][3]
e Storage:
o Store the sealed waste container in a designated and secure satellite accumulation area.

o The storage area should be cool, dry, and well-ventilated, away from sources of ignition
and incompatible materials.[5][7]

o Ensure the container is kept closed except when adding waste.[10]
» Final Disposal:

o The primary and recommended method for the disposal of 1,3-Dibromo-5-iodobenzene
is through a licensed chemical destruction plant or by controlled incineration with flue gas
scrubbing.[2]

o Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste by a certified contractor.

Below is a decision-making workflow for the proper disposal of 1,3-Dibromo-5-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 1,3-
Dibromo-5-iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009818#1-3-dibromo-5-iodobenzene-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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